3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one
• InChI: InChI=1S/C16H13ClN2O/c1-11-13-7-3-5-9-15(13)18-16(20)19(11)10-12-6-2-4-8-14(12)17/h2-9H,1,10H2,(H,18,20)
• InChI Key: ZJUZSFQBCOPOCR-UHFFFAOYSA-N
• Canonical SMILES: C=C1C2=CC=CC=C2NC(=O)N1CC3=CC=CC=C3Cl
• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol

Description

3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one, also known as CMQ, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. CMQ belongs to the class of quinazoline derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and physiological effects:
3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has also been shown to inhibit the growth of bacteria and fungi. In addition, 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one in lab experiments is its high yield of synthesis. 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one is also relatively stable and can be easily purified. However, one limitation of using 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one. One potential application is in the development of new anticancer drugs. 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has shown promise as a potential lead compound for the development of new anticancer drugs that target topoisomerase II. Another potential application is in the development of new antimicrobial agents. 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has been shown to have activity against a variety of bacteria and fungi, making it a potential candidate for the development of new antibiotics. Finally, 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has potential as a fluorescent probe for the detection of metal ions, which could have applications in environmental monitoring and biomedical imaging.

Synthesis Methods

The synthesis of 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one involves the reaction of 2-chlorobenzylamine with 3-methyl-2-butanone in the presence of acetic acid and sulfuric acid. The resulting product is then treated with hydrochloric acid to obtain 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one in high yield.

Scientific Research Applications

3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess anticancer, antimicrobial, and anti-inflammatory properties. 3-[(2-chlorophenyl)methyl]-4-methylidene-1H-quinazolin-2-one has also been investigated for its potential as a fluorescent probe for the detection of metal ions.